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Abstract

Pulegone, a naturally occurring monoterpene ketone, is the principal component of the
essential oil of several plants in the Lamiaceae family, most notably pennyroyal (Mentha
pulegium and Hedeoma pulegioides). Historically, these plants have been integral to traditional
medicine systems worldwide for a diverse range of applications, from culinary flavoring to
potent medicinal preparations. This technical guide provides a comprehensive historical
perspective on the ethnobotanical uses of pulegone-rich plants, with a focus on the scientific
basis for their traditional applications and the mechanisms underlying their physiological
effects. This document summarizes key quantitative toxicological data, details relevant
experimental protocols for assessing pulegone's biological activity, and presents signaling
pathways implicated in its metabolism and toxicity.

Introduction

The use of plants for medicinal purposes is a practice as old as humanity itself. Among the vast
pharmacopeia of the natural world, pulegone-containing plants have a rich and complex history.
Ancient Greek and Roman physicians, including Dioscorides and Pliny the Elder, documented
the use of pennyroyal as a culinary herb and for its medicinal properties.[1][2][3] Its name is
believed to be derived from the Latin word "pulex,"” meaning flea, alluding to its traditional use
as an insect repellent.[1][2] This guide delves into the historical ethnobotanical applications of
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pulegone, bridging traditional knowledge with modern scientific understanding to provide a
resource for researchers in ethnopharmacology, toxicology, and drug development.

Ethnobotanical Uses of Pulegone-Containing Plants

The primary sources of pulegone in traditional medicine are European pennyroyal (Mentha
pulegium) and American pennyroyal (Hedeoma pulegioides).[1][2] While belonging to different
genera, they have been used interchangeably due to their similar chemical profiles and
therapeutic applications.[4][5]

Culinary and Flavoring Agent

Historically, pennyroyal was a common culinary herb, particularly in Greek and Roman cuisine,
often used in recipes alongside herbs like lovage, oregano, and coriander.[1] The leaves, with
their strong, mint-like aroma, were also brewed into teas for promoting good digestion.[6][7] An
essential oil derived from these plants has been utilized by the food industry as a flavoring
agent in beverages, ice cream, and baked goods.[6][7]

Insect Repellent

One of the most consistent historical uses of pennyroyal is as an insect repellent.[1][6][7] The
crushed leaves and stems were rubbed on the body to ward off fleas, ticks, gnats, and
mosquitos.[1][6][7] The essential oil has also been a component in commercial insect
repellents.[6][7]

Traditional Medicinal Applications

The medicinal uses of pulegone-rich plants are extensive and varied, though often
accompanied by warnings of toxicity.

» Digestive Aid: A tea made from the leaves was traditionally used as a carminative to treat
digestive disorders such as gas, bloating, and stomach aches.[6][7]

» Respiratory Ailments: European settlers and Native American tribes used pennyroyal to treat
colds, whooping cough, and other respiratory ailments, often due to its ability to promote
perspiration.[2][5][6][7]
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» Female Health, Emmenagogue, and Abortifacient: Historically, pennyroyal has been widely

known for its use in addressing "female disorders."[2] It was used to treat painful

menstruation and as an aid in childbirth.[6][7] Most notably, it has a long and well-

documented history as an emmenagogue to stimulate menstrual flow and, in higher doses,

as a potent abortifacient.[1][2][3][5][8] This application dates back to ancient Greece and

Rome.[3][9] However, it is crucial to note that the dose required to induce abortion is

dangerously close to, and in some cases, is a lethal dose.[2][10]

Toxicology and Metabolism of Pulegone

The significant toxicity of pulegone, particularly in the form of concentrated essential oll, is a

critical aspect of its historical and modern scientific consideration. Ingestion of pennyroyal olil

can lead to severe health consequences, including liver and kidney damage, and has been

fatal in some instances.[1][11][12]

Quantitative Toxicological Data

The toxicity of pulegone has been evaluated in numerous studies. The following tables

summarize key quantitative data on its acute toxicity.

) Route of
Compound Test Animal o ) LD50 Value Reference
Administration
(R)-(+)-Pulegone  Rat Oral 470 mg/kg bw [13][14]
Isopulegol Rat Oral 936 mg/kg bw [13]
Isopulegyl
Rat Oral > 5000 mg/kg bw  [13]
acetate
) Less toxic than
(S)-(-)-Pulegone Mouse Intraperitoneal . [13]
(R)-(+)-isomer
) 400 mg/kg bw
(R)-(+)-Pulegone  Mouse Intraperitoneal [13]
(5/10 deaths)
) 200 mg/kg bw
Menthofuran Mouse Intraperitoneal [13]

(5/15 deaths)
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Table 1: Acute Toxicity (LD50) of Pulegone and Related Compounds.

Compound Test Animal

Dose Duration

Observed
Effects

Reference

(R)-(+)-

Pulegone

Rat

20, 80, 160

28 days
mg/kg bw/day

Dose-

dependent

atonia,

reduced

water [14]
consumption,

and body

weight gain at

higher doses.

(R)-(+)-

Pulegone

Rat

100 mg/kg

Not specified
bw/day

Increased
alanine

. [13]
aminotransfer

ase activity.

Peppermint
Oil (1.1% Rat

pulegone)

40 mg/kg

90 days
bw/day

NOEL for

[13]
nephropathy.

Table 2: Sub-chronic Toxicity of Pulegone.

Metabolism and Hepatotoxicity

Pulegone itself is not the ultimate toxicant. Its hepatotoxicity is primarily attributed to its

metabolic bioactivation in the liver by cytochrome P450 (CYP) enzymes.[15][16][17] The major

metabolic pathway involves the oxidation of pulegone to menthofuran, a more potent

hepatotoxin.[15][16][17]

The following diagram illustrates the metabolic activation of pulegone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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